7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one

• Molecular Formula: C9H6BrNO2
• Molecular Weight: 240.05 g/mol
• IUPAC Name: 7-bromo-2-methyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C9H6BrNO2/c1-5-11-8-4-6(10)2-3-7(8)9(12)13-5/h2-4H,1H3
• InChI Key: JUZIYGNPKMTZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)Br)C(=O)O1

Description

7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C9H6BrNO2 and its molecular weight is 240.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-amino-4-bromobenzoic acid (825 mg, 3.82 mmol) was taken up in acetic anhydride (5.2 mL, 55.01 mmol) and mixture was heated at 130° C. After 4 hours, reaction mixture was cooled to rt and left there for two hours. The solid that precipitated was filtered and washed with cold ether, and dried in-vacuo to yield 7-bromo-2-methyl-4H-benzo[d][1,3]oxazin-4-one 7.25 (451 mg), which was used in the next step without further purification.